Cas no 2680760-02-3 (benzyl N-(1-cyano-2,2-dimethylcyclopropyl)carbamate)

• Product Name: benzyl N-(1-cyano-2,2-dimethylcyclopropyl)carbamate
• CAS No: 2680760-02-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5648998
• PubChem ID: 165913014
• Update Time: 2025-06-18

benzyl N-(1-cyano-2,2-dimethylcyclopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(1-cyano-2,2-dimethylcyclopropyl)carbamate
• 2680760-02-3
• EN300-28277794

• Inchi： 1S/C14H16N2O2/c1-13(2)9-14(13,10-15)16-12(17)18-8-11-6-4-3-5-7-11/h3-7H,8-9H2,1-2H3,(H,16,17)
• InChI Key： GXESURLRDVIECV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1(C#N)CC1(C)C)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(1-cyano-2,2-dimethylcyclopropyl)carbamate

Introduction to Benzyl N-(1-cyano-2,2-dimethylcyclopropyl)carbamate (CAS No. 2680760-02-3)

Benzyl N-(1-cyano-2,2-dimethylcyclopropyl)carbamate, a compound with the chemical identifier CAS No. 2680760-02-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and agrochemicals. The structural motif of this molecule, particularly the presence of a benzyl group and a 1-cyano-2,2-dimethylcyclopropyl moiety, contributes to its unique chemical properties and potential biological activities.

The benzyl group is a well-documented pharmacophore in drug design, often employed to enhance solubility and metabolic stability. Its incorporation into the carbamate framework of Benzyl N-(1-cyano-2,2-dimethylcyclopropyl)carbamate suggests that this compound may exhibit favorable pharmacokinetic profiles. On the other hand, the 1-cyano-2,2-dimethylcyclopropyl substituent introduces a high degree of steric hindrance and electronic complexity, which can influence both the reactivity and selectivity of the molecule.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to interact with various biological targets, including enzymes and receptors, making them valuable candidates for drug development. The specific arrangement of atoms in Benzyl N-(1-cyano-2,2-dimethylcyclopropyl)carbamate may confer unique interactions with biological systems, potentially leading to novel therapeutic applications.

One of the most compelling aspects of this compound is its potential as a lead molecule in the discovery of new drugs. The combination of structural features from both the benzyl and cyano-substituted cyclopropyl groups provides a rich scaffold for further chemical modification and optimization. This flexibility allows researchers to fine-tune the properties of the compound, such as its binding affinity and metabolic stability, to meet specific therapeutic requirements.

The synthesis of Benzyl N-(1-cyano-2,2-dimethylcyclopropyl)carbamate involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The introduction of the cyano group and the dimethylcyclopropyl moiety necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal catalysis and asymmetric synthesis, may be employed to achieve these objectives.

Recent studies have demonstrated that carbamate derivatives can exhibit potent activity against various diseases, including neurological disorders and cancer. The structural features of Benzyl N-(1-cyano-2,2-dimethylcyclopropyl)carbamate align well with these findings, suggesting that it may possess similar therapeutic potential. Further investigation into its biological activity is warranted to fully elucidate its potential applications.

The use of computational modeling techniques has become increasingly important in the study of pharmaceutical compounds like Benzyl N-(1-cyano-2,2-dimethylcyclopropyl)carbamate. Molecular docking simulations can provide insights into how this molecule interacts with biological targets at the atomic level. These simulations are essential for understanding its mechanism of action and for guiding future modifications aimed at improving its efficacy.

In conclusion, Benzyl N-(1-cyano-2,2-dimethylcyclopropyl)carbamate represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play a crucial role in developing new treatments for various diseases.